Cas no 1881847-22-8 (2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide)

• Product Name: 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide
• CAS No: 1881847-22-8
• MF: C₉H₇BrF₂INO
• MW: 389.963260889053
• CID: 5056949
• Update Time: 2025-06-12

2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide

• Inchi： 1S/C9H7BrF2INO/c10-7-2-1-5(13)3-6(7)9(15)14-4-8(11)12/h1-3,8H,4H2,(H,14,15)
• InChI Key： VSMPFXSSFDTHAL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(NCC(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide

Introduction to 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide (CAS No. 1881847-22-8)

2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide (CAS No. 1881847-22-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoroethyl group, and an iodine atom, which collectively contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide is C₉H₆BrF₂INO₂, and its molecular weight is approximately 360.04 g/mol. The presence of halogen atoms (bromine and iodine) and the difluoroethyl group imparts specific chemical properties that make it an interesting candidate for various research studies. These properties include enhanced lipophilicity, which can influence the compound's ability to cross biological membranes and interact with target proteins.

In recent years, the study of halogenated compounds has become increasingly important due to their potential in drug discovery and development. The bromine and iodine atoms in 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide can significantly affect the compound's pharmacokinetic and pharmacodynamic profiles. For instance, brominated compounds often exhibit improved metabolic stability and reduced toxicity compared to their non-halogenated counterparts. Similarly, the iodine atom can enhance the compound's radiolabeling potential, making it useful in imaging studies.

The difluoroethyl group in 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide adds another layer of complexity to its chemical behavior. Fluorinated compounds are known for their enhanced biological activity and stability. The presence of fluorine atoms can also influence the compound's binding affinity to target receptors, which is crucial for developing effective drugs. Recent research has shown that fluorinated compounds can exhibit improved potency and selectivity in various biological assays.

In the context of medicinal chemistry, 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide has been investigated for its potential as a lead compound in drug discovery programs. Studies have explored its activity against various biological targets, including enzymes, receptors, and ion channels. For example, preliminary data suggest that this compound may have inhibitory effects on certain kinases involved in cancer cell proliferation. Additionally, it has shown promise as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While specific clinical data on 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide are still limited, preclinical studies have provided valuable insights into its potential therapeutic applications. In vitro and in vivo experiments have demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. Furthermore, it has shown promising results in animal models of disease, suggesting its potential as a novel therapeutic agent.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and reduced side effects. In the case of 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide, researchers have conducted SAR studies to identify key structural features that contribute to its biological activity. These studies have revealed that the bromine and iodine atoms play a crucial role in modulating the compound's interactions with target proteins. Additionally, modifications to the difluoroethyl group have been explored to enhance the compound's pharmacological properties.

Synthesis of 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate reagents such as organometallic compounds and transition metal catalysts. The synthesis process is typically optimized to minimize byproducts and impurities that could affect the compound's biological activity or safety profile.

In conclusion, 2-Bromo-N-(2,2-difluoroethyl)-5-iodobenzamide (CAS No. 1881847-22-8) is a promising compound with a unique combination of halogenated and fluorinated functionalities that make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Its potential therapeutic applications span various areas of medicine, including oncology and neurology. Ongoing research continues to explore its biological activities and optimize its chemical structure for improved efficacy and safety.